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Get Quote

\ J

This technical guide provides a comprehensive overview of the core chemical properties,
structure, and analytical methodologies for 1-Bromononane-d3. The document is intended for
researchers, scientists, and drug development professionals who utilize isotopically labeled
compounds in their work. Data for the specific isotopologue, 1-Bromononane-9,9,9-d3, is
presented alongside its non-deuterated counterpart for comparative analysis.

Core Physicochemical Data

1-Bromononane-9,9,9-d3 is a deuterated analog of 1-Bromononane where the three hydrogen
atoms on the terminal methyl group (position 9) have been replaced with deuterium. This
isotopic substitution results in a higher molecular weight compared to the parent compound,
making it a valuable tool in quantitative analysis by mass spectrometry, particularly as an
internal standard in pharmacokinetic and metabolic studies.[1]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for 1-Bromononane-9,9,9-d3 and its
non-deuterated analog.
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1-Bromononane (Non-

Property 1-Bromononane-9,9,9-d3

deuterated)
Molecular Formula CDs3(CHz)sBr[2] CoH19Br[3][4]
Molecular Weight ( g/mol ) 210.17[2] 207.15[3][4]1[5]

CAS Number

1219799-20-8[2]

693-58-3[3][6]

Appearance

Clear, colorless to golden
liquid[7][8]

Boiling Point (°C)

201 (Iit.)[8][9]; 221.6 at 760
mmHg[5]

Melting Point (°C)

-29[5][6][8]

Density (g/mL)

1.084 at 25 °C (lit.)[8][9]; 1.09
at 20 °C

Refractive Index

n20/D 1.454 (lit.)[8][°]

Isotopic Enrichment

99 atom % D[2]

N/A

Data Presentation: Structural ldentifiers

Identifier 1-Bromononane (Parent Compound)

SMILES CCCCCCCCCBI[3][9]

inChi 1S/C9H19Br/c1-2-3-4-5-6-7-8-9-10/h2-
9H2,1H3[3][9]

InChlKey AYMUQTNXKPEMLM-UHFFFAOY SA-NJ[3][9]

Chemical Structure and Stability

1-Bromononane-d3 is considered a stable compound if stored under the recommended

conditions.[2] For optimal stability, it should be stored at room temperature in a tightly sealed

container, away from sources of ignition and incompatible substances such as strong oxidizing
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agents and strong bases.[2][6][7] While not explicitly stated for the deuterated version, it is best
practice to store alkyl halides away from light.[10]

Structure of 1-Bromononane-9,9,9-d3

Experimental Protocols

Detailed experimental protocols for the specific synthesis of 1-Bromononane-d3 are often
proprietary. However, a general methodology for the synthesis and analysis of deuterated alkyl
halides can be described based on standard organic chemistry practices and information
available for analogous compounds.[1]

General Synthetic Approach

The synthesis of deuterated alkyl bromides typically involves the bromination of a
corresponding deuterated alcohol.

o Objective: To synthesize 1-Bromononane-9,9,9-d3 from 1-Nonanol-9,9,9-d3.
o Starting Material: 1-Nonanol-9,9,9-d3.

» Reagent: A suitable brominating agent, such as phosphorus triboromide (PBr3) or hydrobromic
acid (HBr).[1]

e Methodology:

o

The deuterated nonanol is reacted with the brominating agent, typically in an inert solvent.

o The reaction is conducted under controlled temperature conditions to minimize the
formation of side products.

o Following the reaction, the mixture is carefully quenched, and the crude product is
extracted using an organic solvent.

o Purification of the final product is achieved through distillation or column chromatography
to yield high-purity 1-Bromononane-9,9,9-d3.[1]

Analytical Characterization Protocols
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The identity, purity, and isotopic enrichment of 1-Bromononane-d3 are confirmed using a
combination of mass spectrometry and NMR spectroscopy.[1]

1. Molecular Weight Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

¢ Objective: To confirm the molecular weight and assess the isotopic enrichment of 1-
Bromononane-d3.[11]

¢ Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS),
preferably with a quadrupole or time-of-flight (TOF) analyzer.[11]

o Methodology:

o Sample Preparation: A dilute solution of the compound is prepared in a volatile organic
solvent like dichloromethane or hexane (e.g., 10-100 pg/mL).[11]

o GC Separation: The sample is injected into the GC.

GC Column: A non-polar capillary column (e.g., HP-5ms) is commonly used.[11][12]

Injector Temperature: 250 °C.[11][12]

Oven Program: An initial temperature of 50 °C, held for 2 minutes, followed by a ramp of
10 °C/min to 250 °C.[12]

Carrier Gas: Helium at a constant flow.[11][12]

o MS Detection:
= |onization Mode: Electron lonization (El) at 70 eV.[11][12]
» Mass Range: m/z 40-300.[11]

o Data Analysis: The mass spectrum corresponding to the GC peak of the compound is
analyzed. The molecular ion region should show a characteristic isotopic pattern for bromine
(IM]* and [M+2]*) shifted to a higher mass corresponding to the incorporation of three
deuterium atoms.
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2. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

e Objective: To confirm the position of deuterium labeling and the overall structural integrity.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[12]

o Methodology:

o Sample Preparation: 5-10 mg of the compound is dissolved in a suitable deuterated
solvent (e.g., CDCIs3).[12][13]

o 'H-NMR Analysis: The *H-NMR spectrum is acquired. The key confirmation of labeling is
the significant reduction or complete absence of the triplet signal corresponding to the
terminal methyl group (around 0.88 ppm in the non-deuterated analog). The integration of
the remaining proton signals should correspond to the 16 protons of the eight methylene
groups.

o 1BC-NMR Analysis: A proton-decoupled 3C-NMR spectrum is acquired. The signal for the
terminal carbon (C9) will be split into a multiplet (a septet) due to one-bond carbon-
deuterium coupling and will likely show an isotopic shift compared to the non-deuterated
compound.[12]

o 2H-NMR Analysis: A deuterium NMR spectrum can be acquired to directly observe the
deuterium signal, confirming the presence and chemical environment of the isotopic label.

[1]

Visualizations: Workflows and Logical Relationships
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General Analytical Workflow for 1-Bromononane-d3
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Analytical workflow for 1-Bromononane-d3.
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Relationship Between Structure and Spectral Data
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Relationship between structure and spectral data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

